Cas no 126717-60-0 (6-(Benzyloxy)-3-bromo-2-methylpyridine)
6-(Benzyloxy)-3-bromo-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-2-benzyloxy-6-methylpyridine
- 2-Benzyloxy-5-Bromo-6-Methylpyridine
- 6-Benzyloxy-3-bromo-2-picoline
- Pyridine, 3-bromo-2-methyl-6-(phenylmethoxy)-
- 3-bromo-2-methyl-6-phenylmethoxypyridine
- 6-(benzyloxy)-3-broMo-2-Methylpyridine
- KSC496G4J
- RBXCAMWLXQQRPW-UHFFFAOYSA-N
- VP13608
- RP06590
- ST2411768
- AB0035362
- X9677
- Pyridine,3-bromo-2-methyl-6-(phenylmethoxy)-
- Pyridine,
- 126717-60-0
- CS-0067936
- SY067413
- SCHEMBL15515593
- FT-0648823
- W-205257
- DS-0623
- AKOS015834682
- MFCD12406109
- A889379
- AMY7958
- AC-33340
- DTXSID50563271
- 6-(Benzyloxy)-3-bromo-2-methylpyridine
-
- MDL: MFCD12406109
- Inchi: 1S/C13H12BrNO/c1-10-12(14)7-8-13(15-10)16-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
- InChI Key: RBXCAMWLXQQRPW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=NC=1C)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 277.01000
- Monoisotopic Mass: 277.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
- Topological Polar Surface Area: 22.1
Experimental Properties
- Refractive Index: 1.596
- PSA: 22.12000
- LogP: 3.73150
6-(Benzyloxy)-3-bromo-2-methylpyridine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
6-(Benzyloxy)-3-bromo-2-methylpyridine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-(Benzyloxy)-3-bromo-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM176748-5g |
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| Fluorochem | 076990-250mg |
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| Fluorochem | 076990-1g |
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| Fluorochem | 076990-5g |
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| Fluorochem | 076990-10g |
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| Alichem | A019064386-10g |
6-Benzyloxy-3-bromo-2-picoline |
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| Alichem | A019064386-25g |
6-Benzyloxy-3-bromo-2-picoline |
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| TRC | B291510-100mg |
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126717-60-0 | 100mg |
$ 64.00 | 2023-04-18 |
6-(Benzyloxy)-3-bromo-2-methylpyridine Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 6-(Benzyloxy)-3-bromo-2-methylpyridine
Comprehensive Overview of 6-(Benzyloxy)-3-bromo-2-methylpyridine (CAS No. 126717-60-0): Properties, Applications, and Industry Insights
6-(Benzyloxy)-3-bromo-2-methylpyridine (CAS No. 126717-60-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative features a benzyloxy substituent at the 6-position and a methyl group at the 2-position, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C13H12BrNO, and unique structural properties enable diverse applications in drug discovery and material science.
The compound's CAS No. 126717-60-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and catalysis. Researchers are particularly interested in its role as a building block for kinase inhibitors and antibacterial agents, aligning with current trends in targeted therapies. Recent studies highlight its potential in covalent organic frameworks (COFs), a hot topic in nanotechnology and sustainable materials.
From a synthetic perspective, 6-(Benzyloxy)-3-bromo-2-methylpyridine is valued for its regioselective reactivity, which facilitates modifications at the bromo site via cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig. This adaptability addresses the growing demand for high-value intermediates in precision chemistry. Industry forums often discuss its scalability and purification methods, key concerns for process chemists optimizing large-scale production.
Environmental and safety profiles of CAS No. 126717-60-0 are also critical discussion points. While not classified as hazardous, proper handling of brominated compounds remains a priority. Innovations in green chemistry have spurred interest in alternative solvents (e.g., 2-methyltetrahydrofuran) for its synthesis, resonating with the global push toward sustainable manufacturing.
Market analysts note rising procurement inquiries for 6-(Benzyloxy)-3-bromo-2-methylpyridine, driven by R&D investments in oncology and CNS disorders. Its patent landscape reveals applications in allosteric modulators and proteolysis-targeting chimeras (PROTACs), cutting-edge areas in biopharma. Suppliers emphasize batch-to-batch consistency and HPLC purity (>98%) to meet stringent regulatory standards.
In summary, 6-(Benzyloxy)-3-bromo-2-methylpyridine (CAS No. 126717-60-0) exemplifies the intersection of structural ingenuity and practical utility. Its multifaceted roles in drug development, catalysis, and advanced materials ensure its prominence in scientific literature and industrial workflows. Future research may explore its photophysical properties or bioconjugation potential, further expanding its scientific footprint.
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